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Compound of Interest

Compound Name: JNJ-8003

Cat. No.: B12374965

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of INJ-8003, a potent respiratory syncytial virus (RSV)
inhibitor intended for research use only.

JNJ-8003 is classified as an acute oral toxicant and is recognized as being very toxic to
aquatic life with long-lasting effects[1]. Adherence to proper disposal protocols is crucial to
mitigate risks to personnel and the environment. The following procedures are designed to
provide clear, actionable guidance for laboratory settings.

Hazard Identification and Safety Precautions

Before handling JNJ-8003, it is essential to be aware of its hazard classifications. According to
the Global Harmonized System (GHS), JNJ-8003 presents the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life[1].
o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long lasting effects[1].

Personal Protective Equipment (PPE): When handling JNJ-8003, appropriate PPE must be
worn. This includes, but is not limited to:

o Safety glasses or goggles
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o Chemical-resistant gloves
o Laboratory coat

Step-by-Step Disposal Protocol

Disposal of INJ-8003 and its containers must be managed through an approved waste
disposal plant[1][2]. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect any solid JNJ-8003 waste, including unused or expired material and contaminated
items (e.g., weigh boats, contaminated pipette tips), in a designated and clearly labeled
hazardous waste container.

o The container must be compatible with the chemical and sealable to prevent leaks or
spills.

Liquid Waste:

o For solutions containing JNJ-8003, collect the waste in a designated, sealed, and clearly
labeled hazardous waste container.

o Avoid mixing with other incompatible waste streams.

Empty Containers:

o Empty containers that held INJ-8003 should be treated as hazardous waste unless
properly decontaminated. Follow your institution's guidelines for container
decontamination. If not decontaminated, dispose of them in the same manner as the
chemical itself.

2. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "JNJ-8003," and any other information required by your institution's
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Environmental Health and Safety (EHS) department and local regulations.
3. Storage:

» Store the sealed hazardous waste containers in a designated satellite accumulation area
within the laboratory.

e This area should be secure, away from general laboratory traffic, and in a location that
minimizes the risk of spills or breakage.

4. Disposal Request:

e Once the waste container is full or ready for disposal, follow your institution's established
procedures for requesting a hazardous waste pickup from the EHS department or a licensed
hazardous waste contractor.

5. Spill Management:

 In the event of a small spill, collect the material with absorbent pads or other suitable
absorbent materials[3].

o Place the contaminated absorbent materials into a designated hazardous waste container|[3].
» For larger spills, dike and contain the material with absorbents like sand or clay[3].
e Report any spills to your institution's EHS department immediately.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of INJ-8003.
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Quantitative Data Summary

While specific quantitative data for INJ-8003 disposal is not publicly available, the following
table summarizes key chemical and hazard information.

Property Value Reference
Molecular Formula C28H25F5N404 [1]
Molecular Weight 576.52 g/mol [1]
GHS Hazard Statement H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life
GHS Hazard Statement ) ) [1]
with long lasting effects

P501: Dispose of contents/
Disposal Precaution container to an approved [1]

waste disposal plant

Institutional and Regulatory Compliance

It is imperative to note that these procedures are a general guide. All researchers and
laboratory personnel must adhere to the specific hazardous waste management policies and
procedures established by their institution's Environmental Health and Safety (EHS)
department. These institutional policies are designed to ensure compliance with all local, state,
and federal regulations governing hazardous waste disposal. Johnson & Johnson, the initial
developer of INJ-8003, emphasizes that each of its sites must comply with local waste
regulations and has a robust environmental management system[4][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12374965#nj-8003-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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